Cas no 17027-83-7 (Hexanoic acid,3,5-diamino-)

• Product Name: Hexanoic acid,3,5-diamino-
• CAS No: 17027-83-7
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 187391
• PubChem ID: 331
• Update Time: 2025-04-19

Hexanoic acid,3,5-diamino- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3,5-diamino-
• 3,5-diaminohexanoate
• 3,5-diaminohexanoic acid
• AKOS006363073
• 17027-83-7
• SCHEMBL397004
• DTXSID70937753
• Hexanoic acid, 3,5-diamino-
• 3,5-Diaminohexansaeure

• Inchi： 1S/C6H14N2O2/c1-4(7)2-5(8)3-6(9)10/h4-5H,2-3,7-8H2,1H3,(H,9,10)
• InChI Key： NGDLSXMSQYUVSJ-UHFFFAOYSA-N
• SMILES： OC(CC(CC(C)N)N)=O

Computed Properties

• Exact Mass: 145.09779
• Monoisotopic Mass: 146.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3
• XLogP3: -3.6

Experimental Properties

• Density: 1.121
• Boiling Point: 308.6°Cat760mmHg
• Flash Point: 140.5°C
• PSA: 92.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives